4-Amino-2,3,5,6-tetrafluorobenzonitrile

• IUPAC Name: 4-amino-2,3,5,6-tetrafluorobenzonitrile
• InChI: InChI=1S/C7H2F4N2/c8-3-2(1-12)4(9)6(11)7(13)5(3)10/h13H2
• InChI Key: ZFQKTZQBBRHWPC-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=C(C(=C(C(=C1F)F)N)F)F
• Molecular Formula: C7H2F4N2
• DSSTOX Substance ID: DTXSID7075131
• Molecular Weight: 190.10 g/mol
• CAS RN: 17823-38-0

Description

4-Amino-2,3,5,6-tetrafluorobenzonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. It is a fluorinated benzene derivative that has been synthesized using various methods. The compound has shown promising results in scientific research, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been extensively studied.

Scientific Research Applications

• Ultrafast Intramolecular Charge Transfer and Internal Conversion : Tetrafluoro-aminobenzonitriles, including derivatives of 4-Amino-2,3,5,6-tetrafluorobenzonitrile, exhibit ultrafast intramolecular charge transfer (ICT) in both polar and nonpolar solvents. This behavior is significant for understanding electron donor/acceptor interactions in molecular electronics (Galievsky et al., 2005).

• Photoaffinity Labeling Agent for Chloride Channels : A photoaffinity analog of a potent epithelial chloride channel blocker was synthesized from this compound, demonstrating its utility in biochemical research, particularly in the study of ion channels (Branchini et al., 1992).

• Synthesis of Dithiocarbamic Acid Esters : A facile method for synthesizing 2,3,5,6-tetrafluorobenzonitrile-substituted dithiocarbamic acid esters was developed using this compound. This compound serves as a promising intermediate for further chemical transformations (Yin et al., 2015).

• Synthesis of CNS-Selective Cholinesterase Inhibitor : This compound was used in the synthesis of a novel cholinesterase inhibitor, indicating its potential in developing pharmaceuticals for neurological conditions (Nishioka et al., 1992).

• Structure and Crystal Packing Studies : Studies on the structure and crystal packing of derivatives of this compound contribute to the understanding of molecular interactions and crystal engineering (Heine et al., 1994).

• Fluorinated Stilbenes Synthesis : The compound is used in the synthesis of polyfluorinated (E)-4-(4-bromostyryl)benzonitriles, which are significant for studying intermolecular interactions and co-crystal formation (Mariaca et al., 2006).

• Fluorinated Phenyl tert-Butyl Nitroxides : Used in the synthesis of functionalized perfluorinated phenyl tert-butyl nitroxides, these derivatives demonstrate applications in magnetic resonance and catalysis (Tretyakov et al., 2019).

• Pyrrolobenzo[b]thieno[1,4]diazepines Synthesis : this compound derivatives have been utilized in the synthesis of novel chemical compounds, indicating their role in organic synthesis and potential pharmaceutical applications (El-Kashef et al., 2007).

• Chromogenic Nitrene Precursor : It is used in synthesizing chromogenic nitrene precursors for photolabeling, indicating its potential in biochemistry and molecular labeling studies (Pandurangi et al., 1996).

Safety and Hazards

Safety information for 4-Amino-2,3,5,6-tetrafluorobenzonitrile indicates that it has several hazard statements including H302 + H312 + H332 - H315 - H319 - H335, suggesting that it is harmful if swallowed, in contact with skin, or if inhaled, and it may cause skin and eye irritation and may cause respiratory irritation. The compound is classified as Acute Tox. 4 Dermal - Acute Tox. 4 Inhalation - Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3. Personal protective equipment including a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound.

Q & A

Q1: What is the significance of using 4-Amino-2,3,5,6-tetrafluorobenzonitrile in the synthesis of FAzNPPB?

A1: this compound serves as the starting material in the multi-step synthesis of FAzNPPB []. This compound provides the tetrafluoro-substituted aryl azide moiety crucial for the photoaffinity labeling properties of FAzNPPB. The presence of the nitrile group allows for further chemical modifications to introduce the linker and the pharmacophore mimicking NPPB, a known chloride channel blocker.

Q2: How does the synthesis utilize [3H]-sodium borohydride-cobalt chloride?

A2: The synthesis leverages the reducing power of [3H]-sodium borohydride-cobalt chloride to convert an aryl-substituted alkenyl nitrile precursor into the corresponding alkyl amine []. This step is particularly important as it introduces the tritium label into the FAzNPPB molecule. The use of cobalt chloride enhances the selectivity of the reduction, targeting the double bond in the presence of the nitrile group.